Cas no 61470-69-7 (Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-)
![Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- structure](https://www.kuujia.com/scimg/cas/61470-69-7x500.png)
61470-69-7 structure
Product name:Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
- 2-amino-5-(2-nitroanilino)benzenesulfonic acid
- 61470-69-7
- DTXSID80817138
- 2-Amino-5-(2-nitroanilino)benzene-1-sulfonic acid
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- Inchi: InChI=1S/C12H11N3O5S/c13-9-6-5-8(7-12(9)21(18,19)20)14-10-3-1-2-4-11(10)15(16)17/h1-7,14H,13H2,(H,18,19,20)
- InChI Key: HAFJODKLPKBZSC-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)NC2=CC(=C(C=C2)N)S(=O)(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 309.04203
- Monoisotopic Mass: 309.04194163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 147Ų
Experimental Properties
- PSA: 135.56
Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Related Literature
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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